N-[4-(2-carbamoylethyl)-1,3-thiazol-2-yl]-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-(3-amino-3-oxopropyl)-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C12H12N4O3S/c13-9(17)3-2-8-6-20-12(15-8)16-11(19)7-1-4-10(18)14-5-7/h1,4-6H,2-3H2,(H2,13,17)(H,14,18)(H,15,16,19)
• InChI Key: GVEAZJZDMIMVSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC=C1C(=O)NC2=NC(=CS2)CCC(=O)N
• Molecular Formula: C12H12N4O3S
• Molecular Weight: 292.32 g/mol
• CAS No.: 1040643-00-2

Description

N-[4-(2-carbamoylethyl)-1,3-thiazol-2-yl]-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C12H12N4O3S and its molecular weight is 292.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 292.06301143 g/mol and the complexity rating of the compound is 489. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biochemical Analysis

Biochemical Properties

N-(4-(3-amino-3-oxopropyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to interact with enzymes involved in redox metabolism, such as trypanothione reductase and trypanothione synthetase . These interactions are essential for maintaining cellular redox balance and protecting cells from oxidative stress.

Cellular Effects

The effects of N-(4-(3-amino-3-oxopropyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the proliferation and differentiation of certain cell types by altering the expression of specific genes and proteins . Additionally, it can impact cellular metabolism by interacting with key metabolic enzymes, thereby influencing metabolic flux and metabolite levels.

Molecular Mechanism

At the molecular level, N-(4-(3-amino-3-oxopropyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation and changes in gene expression. For instance, this compound has been shown to inhibit the activity of certain enzymes involved in metabolic pathways, thereby modulating their function and activity . Additionally, it can influence gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

The temporal effects of N-(4-(3-amino-3-oxopropyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide in laboratory settings are critical for understanding its stability, degradation, and long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time . Its long-term effects on cellular function can vary depending on the specific cell type and experimental conditions. In some cases, prolonged exposure to this compound can lead to changes in cellular metabolism and gene expression, highlighting the importance of considering temporal effects in experimental design.

Dosage Effects in Animal Models

The effects of N-(4-(3-amino-3-oxopropyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide vary with different dosages in animal models. At low doses, this compound can have beneficial effects on cellular function and metabolism. At higher doses, it can exhibit toxic or adverse effects, such as cellular damage and altered metabolic activity . These dosage-dependent effects highlight the importance of optimizing dosage levels in experimental and therapeutic applications.

Metabolic Pathways

N-(4-(3-amino-3-oxopropyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is involved in several metabolic pathways, interacting with various enzymes and cofactors. For instance, it plays a role in redox metabolism by interacting with trypanothione reductase and trypanothione synthetase . These interactions are crucial for maintaining cellular redox balance and protecting cells from oxidative stress. Additionally, this compound can influence other metabolic pathways by modulating the activity of key enzymes and altering metabolic flux.

Transport and Distribution

The transport and distribution of N-(4-(3-amino-3-oxopropyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide within cells and tissues are essential for understanding its biological effects. This compound is transported across cell membranes by specific transporters and binding proteins, which facilitate its uptake and distribution within cells . Once inside the cell, it can accumulate in specific compartments or organelles, influencing its localization and activity.

Subcellular Localization

The subcellular localization of N-(4-(3-amino-3-oxopropyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is critical for its activity and function. This compound can be directed to specific compartments or organelles by targeting signals or post-translational modifications . For instance, it may localize to the mitochondria, where it can influence mitochondrial function and metabolism. Understanding the subcellular localization of this compound is essential for elucidating its molecular mechanisms and biological effects.